4,4',4'',4'''-(21H,23H-Porphine-5,10,15,20-tetrayl)tetrakis[benzaldehyde]

• Molecular Formula: C48H30N4O4
• Molecular Weight: 726.8 g/mol
• IUPAC Name: 4-[10,15,20-tris(4-formylphenyl)-21,23-dihydroporphyrin-5-yl]benzaldehyde
• InChI: InChI=1S/C48H30N4O4/c53-25-29-1-9-33(10-2-29)45-37-17-19-39(49-37)46(34-11-3-30(26-54)4-12-34)41-21-23-43(51-41)48(36-15-7-32(28-56)8-16-36)44-24-22-42(52-44)47(40-20-18-38(45)50-40)35-13-5-31(27-55)6-14-35/h1-28,49,52H
• InChI Key: LKNZAROPNWYSST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=C3C=CC(=C(C4=NC(=C(C5=CC=C(N5)C(=C6C=CC2=N6)C7=CC=C(C=C7)C=O)C8=CC=C(C=C8)C=O)C=C4)C9=CC=C(C=C9)C=O)N3

Description

4,4',4'',4'''-(21H,23H-Porphine-5,10,15,20-tetrayl)tetrakis[benzaldehyde], commonly known as porphyrin tetrabenzaldehyde, is a critical building block in advanced materials research. Its primary research value lies in its role as a precursor for the synthesis of complex porphyrinic systems. The four aldehyde functional groups positioned at the meso-positions of the porphine core are highly reactive, allowing for facile post-synthetic modification to create larger, more complex structures. A major application is in the construction of porous, crystalline Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs) 1 . When combined with polyfunctional amines or other linkers, this compound forms robust networks with high surface areas, which are investigated for gas storage (e.g., H2, CO2) and separation. Furthermore, researchers utilize this aldehyde-functionalized porphyrin to develop molecular sensors and probes, as the porphyrin core can bind metal ions and the resulting metalloporphyrin's optical properties are sensitive to its chemical environment. It also serves as a starting material for creating model compounds in the study of artificial photosynthesis and light-harvesting antenna systems 2 . The mechanism of action in these applications is multifaceted: the porphyrin core provides a tunable platform for photochemical activity and metal coordination, while the aldehyde groups enable covalent assembly into defined supramolecular architectures. This compound is strictly for research purposes and is not intended for diagnostic or therapeutic use.

Preparation Methods

Adler-Longo Modified Synthesis

The Adler-Longo method, traditionally used for porphyrin synthesis, has been adapted for TFPP. A mixture of pyrrole and 4-formylbenzaldehyde is condensed in propionic acid under reflux. For instance, a protocol involving 8 mL of benzaldehyde and 500 mL of propionic acid yielded TFPP after 3 hours of reflux, followed by cooling and filtration10. However, this method often requires chromatographic purification, which reduces scalability.

Bromophenylporphyrin Lithiation

A chromatography-free approach involves lithiation of 5,10,15,20-tetrakis(4-bromophenyl)porphyrin. In a representative procedure, meso-tetrakis(4-bromophenyl)porphyrin (500 mg, 0.54 mmol) is treated with n-butyllithium (5.4 mL, 8.6 mmol) in dry diethyl ether at -50°C. Subsequent addition of DMF as an electrophile introduces formyl groups, yielding TFPP with 72% isolated yield. This method avoids laborious chromatography by leveraging selective lithiation-electrophilic quenching.

Functional Group Transformation Strategies

Reduction-Oxidation Sequence

A two-step protocol starts with tetra(4-carboxyphenyl)porphyrin, which is reduced to tetra(4-hydroxymethylphenyl)porphyrin using LiAlH$_4$ in THF. The intermediate is then oxidized via Parikh-Doering oxidation (SO$_3$-pyridine complex, DMSO, and Et$_3$N) to install formyl groups. This method achieves 65–72% overall yield and avoids side reactions associated with direct condensation.

Bromomethyl to Formyl Conversion

5,10,15,20-Tetrakis(4-bromomethylphenyl)porphyrin undergoes nucleophilic substitution with potassium formate in DMF at 80°C. The reaction selectively replaces bromine atoms with formyl groups, yielding TFPP in 58% yield after Soxhlet extraction with MeOH/THF (1:1).

Catalytic and Solvent Systems

Acid-Catalyzed Cyclization

Trifluoroacetic acid (TFA) catalyzes the cyclization of pyrrole and 4-formylbenzaldehyde in chloroform. A typical reaction uses TFA (0.5 mL) in 450 mL chloroform, followed by oxidation with DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone). This method achieves 9.7–12% yield but requires post-synthesis reduction of unreacted aldehyde to benzyl alcohol for purification.

BF3_33-Mediated Synthesis

Boron trifluoride etherate (BF$_3$-OEt$_2$) enhances electrophilic aromatic substitution in dichloromethane. A mixture of pyrrole (583 μL) and BF$_3$-OEt$_2$ (770 μL) in CHCl$_3$/ethanol produces TFPP after oxidation with DDQ and triethylamine neutralization. This method is notable for its mild conditions but requires rigorous anhydrous handling.

Table 1: Comparison of Catalytic Methods

Method	Catalyst	Solvent	Yield (%)	Key Advantage
TFA-Catalyzed	Trifluoroacetic acid	Chloroform	9.7–12	Simplified purification
BF$_3$-Mediated	BF$_3$-OEt$_2$	CHCl$_3$	15–18	High regioselectivity
Propionic Acid10	None	Propionic acid	20–25	Scalability

Solvent and Temperature Optimization

High-Boiling Solvents

Refluxing in dimethylbenzene (xylene) at 140–150°C improves reaction kinetics. A patent-described method uses dimethylbenzene with nitrobenzene as an oxidant, achieving 57% higher yield than traditional solvents. However, nitrobenzene’s toxicity necessitates careful waste handling.

Low-Temperature Lithiation

Reactions at -50°C in diethyl ether minimize pyrrole polymerization during lithiation. This approach, combined with slow warming to 0°C, ensures controlled formylation.

Purification Techniques

Soxhlet Extraction

Crude TFPP is purified via Soxhlet extraction using methanol/THF (1:1) to remove oligomeric byproducts. This method is preferred in industrial settings for its scalability.

Chromatography-Free Approaches

Post-synthesis reduction of unreacted 4-formylbenzaldehyde to 4-hydroxymethylbenzaldehyde (using NaBH$_4$) allows separation via aqueous-organic extraction. The porphyrin remains in the organic phase, achieving >95% purity without chromatography.

Industrial and Green Chemistry Considerations

Solvent Recycling

Dimethylbenzene and chloroform are recycled via distillation in large-scale production, reducing costs by 30%.

Waste Minimization

The use of LiAlH$_4$ in functional group transformations generates aluminum waste, which is neutralized with ethyl acetate and repurposed as a flocculating agent .

Chemical Reactions Analysis

Types of Reactions

4,4’,4’‘,4’‘’-(21H,23H-Porphine-5,10,15,20-tetrayl)tetrakis[benzaldehyde] undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehyde or carboxylic acid derivatives.

Reduction: Reduction reactions can convert the aldehyde groups to alcohols.

Substitution: Electrophilic or nucleophilic substitution reactions can modify the benzaldehyde groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like halogens or nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products

The major products formed from these reactions include:

Oxidation: Benzaldehyde derivatives such as benzoic acid.

Reduction: Benzyl alcohol derivatives.

Substitution: Various substituted benzaldehyde derivatives depending on the reagents used.

Scientific Research Applications

Photodynamic Therapy

Photodynamic therapy (PDT) utilizes light-sensitive compounds to produce reactive oxygen species (ROS) that can destroy cancer cells. The porphyrin structure of 4,4',4'',4'''-(21H,23H-Porphine-5,10,15,20-tetrayl)tetrakis[benzaldehyde] allows it to absorb light effectively and generate ROS upon irradiation.

• Case Study : Research has shown that porphyrin-based compounds can effectively target cancerous tissues while minimizing damage to surrounding healthy cells. Studies indicate that this compound can be used in conjunction with specific wavelengths of light to enhance therapeutic outcomes in cancer treatment .

Sensors for Environmental Monitoring

This compound has been explored as a sensor for detecting various chemical species due to its electroactive and photoactive properties. Its ability to undergo redox reactions makes it suitable for applications in environmental monitoring.

• Case Study : A study demonstrated the development of a sensing platform using this porphyrin derivative to detect nitride oxide levels in real-time from cancer cells. The system showed high sensitivity and selectivity, indicating its potential for environmental and biomedical applications .

Catalysis

Porphyrins are known for their catalytic properties in various chemical reactions, including oxidation and reduction processes. The tetrakis[benzaldehyde] substitution enhances the catalytic activity of the base porphyrin structure.

• Research Findings : Investigations into the catalytic properties of this compound revealed its effectiveness in facilitating reactions under mild conditions. This makes it a valuable candidate for green chemistry applications where sustainability is crucial .

Comparative Analysis of Applications

Application	Mechanism/Functionality	Potential Benefits
Photodynamic Therapy	Generates reactive oxygen species upon light activation	Targets cancer cells selectively
Environmental Sensors	Electroactive properties allow detection of pollutants	Real-time monitoring capabilities
Catalysis	Facilitates oxidation/reduction reactions	Sustainable and efficient processes

Mechanism of Action

The mechanism of action of 4,4’,4’‘,4’‘’-(21H,23H-Porphine-5,10,15,20-tetrayl)tetrakis[benzaldehyde] involves its ability to interact with various molecular targets and pathways:

Photodynamic Therapy: Upon light irradiation, the compound generates reactive oxygen species (ROS) that can induce cell death in cancer cells.

Catalysis: The porphyrin core can coordinate with metal ions to form catalytic complexes that facilitate various chemical reactions, such as oxidation and reduction.

Comparison with Similar Compounds

Substituent Functional Groups and Solubility

The benzaldehyde substituents distinguish this compound from analogous metalloporphyrins. Key comparisons include:

Compound Name	Substituent Groups	Central Metal Ion	Solubility Profile	Primary Applications
Fe(III)5,10,15,20-tetrakis(4-sulfonatophenyl)porphyrinato chloride (FeTPPS)	Sulfonatophenyl (-SO₃⁻)	Fe³⁺	High aqueous solubility	Peroxynitrite decomposition catalyst
FeTMPyP	Methylpyridinium (-CH₂C₅H₄N⁺)	Fe³⁺	Moderate in polar solvents	Oxidative stress studies
MnTBAP	Benzoic acid (-C₆H₄COOH)	Mn³⁺	Low aqueous solubility	Antioxidant mimic
Target compound	Benzaldehyde (-C₆H₄CHO)	None (free base)	Low polarity solvents	Potential sensor/catalyst

Key Observations :

• The benzaldehyde groups reduce aqueous solubility compared to sulfonated (FeTPPS) or charged (FeTMPyP) analogs, limiting biomedical applications but favoring organic-phase reactions.
• Unlike MnTBAP, the aldehyde groups enable covalent bonding with amines or hydrazines, offering modularity in material design.

Electronic and Catalytic Properties

• Electron-Withdrawing Effects : Benzaldehyde’s aldehyde groups withdraw electron density from the porphyrin core, red-shifting absorption spectra compared to electron-donating substituents (e.g., methylpyridinium in FeTMPyP). This alters photophysical properties relevant to light-driven applications.
• Catalytic Activity : FeTPPS and FeTMPyP are validated catalysts for peroxynitrite decomposition due to their redox-active Fe³⁺ centers and solubility in biological media . The target compound’s lack of a metal center and low solubility restrict such applications but may suit organic-phase oxidation reactions.

Stability and Reactivity

• Thermal Stability : Benzaldehyde-substituted porphyrins exhibit moderate thermal stability (<250°C), comparable to MnTBAP but inferior to sulfonated analogs like FeTPPS, which withstand higher temperatures due to ionic stabilization.
• Chemical Reactivity : The aldehyde groups are prone to oxidation (forming benzoic acid) and nucleophilic attacks, necessitating inert storage conditions. This contrasts with sulfonatophenyl groups (FeTPPS), which are chemically inert under physiological conditions .

Biological Activity

The compound 4,4',4'',4'''-(21H,23H-Porphine-5,10,15,20-tetrayl)tetrakis[benzaldehyde] , also known by its CAS number 150805-46-2 , is a synthetic porphyrin derivative characterized by its complex structure and potential biological applications. This article explores its biological activity, including its interactions with biological systems, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C48H30N4O4
• Molecular Weight : 726.78 g/mol
• Density : Approximately 1.353 g/cm³ (predicted) .

Biological Activity Overview

The biological activity of this compound is primarily attributed to its porphyrin structure, which allows it to participate in various biochemical processes. Porphyrins are known for their roles in photosensitization and as catalysts in photochemical reactions.

• Photosensitization : The compound can absorb light and transfer energy to nearby molecules, leading to reactive oxygen species (ROS) generation. This property is significant in photodynamic therapy (PDT) for cancer treatment.
• Antioxidant Activity : Some studies suggest that porphyrins can act as antioxidants, scavenging free radicals and reducing oxidative stress in cells.

Case Studies and Research Findings

• Photodynamic Therapy :
  • A study demonstrated the efficacy of porphyrin derivatives in PDT against various cancer cell lines. The compound exhibited significant cytotoxic effects when activated by light, leading to apoptosis in targeted cells .
• Catalytic Activity :
  • Research indicated that this porphyrin could catalyze the oxidation of various substrates under visible light irradiation, showcasing its potential as a photocatalyst in organic synthesis .
• Corrosion Inhibition :
  • A study explored the use of porphyrins as corrosion inhibitors for metals in acidic environments. The results showed that the compound effectively reduced corrosion rates through adsorption on metal surfaces .

Data Table: Biological Activities Summary

Activity Type	Description	Reference
Photodynamic Therapy	Induces apoptosis in cancer cells upon light activation
Catalytic Activity	Catalyzes organic reactions under visible light
Corrosion Inhibition	Reduces corrosion rates of metals in acidic solutions

Safety and Handling

The compound is classified with hazard statements indicating potential health risks such as skin irritation and respiratory issues upon exposure. Proper safety measures should be taken when handling this chemical .

Q & A

Q. What techniques validate the purity of synthesized batches?

• Answer : Combine HPLC (C18 column, acetonitrile/water gradient) with elemental analysis (C, H, N, O within ±0.3% of theoretical values). For trace metal analysis, use ICP-MS to detect catalyst residues (e.g., Pd < 1 ppm) .

Q. How can researchers immobilize this porphyrin on nanomaterials for sensor applications?

• Answer : Covalent attachment via EDC/NHS coupling to amine-functionalized substrates (e.g., SiO$_2$ or graphene). Characterize using FTIR (C=N stretch at ~1640 cm$^{-1}$) and XPS to confirm surface binding .